Methyl 4-cyano-2-ethylbenzoate

Specification

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: methyl 4-cyano-2-ethylbenzoate
• Standard InChI: InChI=1S/C11H11NO2/c1-3-9-6-8(7-12)4-5-10(9)11(13)14-2/h4-6H,3H2,1-2H3
• Standard InChI Key: SZFFUYUXNUKQSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C#N)C(=O)OC

Introduction

Chemical and Physical Properties

Structural and Molecular Details

• Molecular Formula: C$_{11}$H$_{11}$NO$_{2}$

• Molecular Weight: 189.21 g/mol

• SMILES: CCC1=C(C=CC(=C1)C#N)C(=O)OC

• InChI Key: SZFFUYUXNUKQSN-UHFFFAOYSA-N

Physical Properties

Property	Value
Density	1.3 g/cm³ (estimated)
Boiling Point	354.7°C (estimated)
Melting Point	Not reported
Solubility	Soluble in chloroform, ethyl acetate; insoluble in water
Appearance	White to off-white crystalline powder

Synthesis and Production

Applications

Pharmaceutical Intermediates

• Used in synthesizing mesosulfuron-methyl, a herbicide, via intermediate 4-(aminomethyl)-2-(benzylthio)benzoate.

• Key precursor for histone demethylase inhibitors and protease inhibitors in drug discovery.

Agrochemicals

• Employed in pesticide synthesis due to its stability and reactivity in aryl-cyano bond formations.

Materials Science

• Potential monomer for functional polymers and liquid crystals, leveraging its aromatic and polar cyano group.

Research and Development

Recent patents highlight innovations in optimizing yield and purity:

• CN109879817B (2019): Improved reduction steps using Raney nickel enhance efficiency.

• KR100577873B1 (2004): Dehydration agents like thionyl chloride streamline cyanation.